Cas no 1521587-61-0 (methyl 5-bromo-4-chloro-pyrimidine-2-carboxylate)

• Product Name: methyl 5-bromo-4-chloro-pyrimidine-2-carboxylate
• CAS No: 1521587-61-0
• MF: C₆H₄BrClN₂O₂
• MW: 251.465159416199
• MDL: MFCD21744071
• CID: 4608076
• PubChem ID: 66291843
• Update Time: 2024-11-05

methyl 5-bromo-4-chloro-pyrimidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-bromo-4-chloropyrimidine-2-carboxylate
• methyl 5-bromo-4-chloro-pyrimidine-2-carboxylate
• 1521587-61-0
• E73503
• Methyl5-bromo-4-chloro-pyrimidine-2-carboxylate
• PB40799
• MFCD21744071
• SCHEMBL18420117
• AKOS015636286
• PS-15711

• MDL： MFCD21744071
• Inchi： 1S/C6H4BrClN2O2/c1-12-6(11)5-9-2-3(7)4(8)10-5/h2H,1H3
• InChI Key： MMNHMQCUZBREOS-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)=NC=C(Br)C(Cl)=N1

Computed Properties

• Exact Mass: 249.91447g/mol
• Monoisotopic Mass: 249.91447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 52.1Ų